Cas no 906352-94-1 (4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol)

• Product Name: 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol
• CAS No: 906352-94-1
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• MDL: MFCD09879932
• CID: 874388
• PubChem ID: 24229668
• Update Time: 2025-11-06

4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (4-Thien-2-yltetrahydropyran-4-yl)methanol
• (4-Thien-2-yltetrahydro-2H-pyran-4-yl)methanol
• 4-(HYDROXYMETHYL)-4-THIEN-2-YLTETRAHYDRO-2H-PYRAN
• (4-(Thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methanol
• DTXSID90640373
• AKOS006343277
• MFCD09879932
• [4-(thiophen-2-yl)oxan-4-yl]methanol
• (4-thiophen-2-yloxan-4-yl)methanol
• [4-(2-thienyl)tetrahydro-2H-pyran-4-yl]methanol
• F2189-0916
• FT-0733138
• 906352-94-1
• EN300-234837
• AS-9266
• DB-078752
• 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol

• MDL： MFCD09879932
• Inchi： 1S/C10H14O2S/c11-8-10(3-5-12-6-4-10)9-2-1-7-13-9/h1-2,7,11H,3-6,8H2
• InChI Key： JHVRUEHWCGLJPP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CO)CCOCC1

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.179
• Melting Point: 78-80°C
• Boiling Point: 326.4°C at 760 mmHg
• Flash Point: 151.2°C
• Refractive Index: 1.55
• PSA: 57.70000
• LogP: 1.78860
• Vapor Pressure: Not available

4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol

Comprehensive Overview of 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol (CAS No. 906352-94-1)

4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol (CAS No. 906352-94-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique thienyl and tetrahydro-2H-pyran moieties, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The molecular structure of 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol combines a thiophene ring with a tetrahydropyran scaffold, enhancing its stability and reactivity. This structural feature aligns with current trends in heterocyclic chemistry, a field that has seen exponential growth due to its relevance in designing bioactive molecules. Recent studies highlight its role in modulating enzyme activity, which is critical for addressing conditions like oxidative stress and metabolic dysregulation.

In the context of green chemistry, 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol is being evaluated for its compatibility with sustainable synthesis methods. As industries shift toward eco-friendly practices, this compound’s potential for low-toxicity and high-yield production positions it as a candidate for green synthetic routes. This aligns with global initiatives to reduce hazardous waste and energy consumption in chemical manufacturing.

Another area of interest is the compound’s applicability in material science. Its thienyl group contributes to π-conjugation, a property leveraged in developing organic semiconductors and conductive polymers. With the rise of flexible electronics and biodegradable materials, researchers are investigating its incorporation into next-generation devices, such as wearable sensors and energy storage systems.

Frequently asked questions about 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol include its solubility profile, synthetic pathways, and commercial availability. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to characterize its purity and stability. For laboratories seeking reliable suppliers, platforms like ChemSrc and Sigma-Aldrich often list this compound under its CAS No. 906352-94-1.

In summary, 4-(2-thienyl)tetrahydro-2H-pyran-4-ylmethanol represents a multifaceted compound with promising applications across pharmaceuticals, sustainable chemistry, and advanced materials. Its structural ingenuity and adaptability to modern research demands underscore its importance in contemporary scientific endeavors.